Cas no 839676-58-3 (4-(4-bromo-2-fluorophenyl)butan-2-one)

• Product Name: 4-(4-bromo-2-fluorophenyl)butan-2-one
• CAS No: 839676-58-3
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 1815144
• PubChem ID: 23069349
• Update Time: 2025-04-21

4-(4-bromo-2-fluorophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(4-bromo-2-fluorophenyl)-
• 4-(4-bromo-2-fluorophenyl)butan-2-one
• 4-(2-fluoro-4-bromophenyl)butan-2-one
• KDXGNSCZQVYSDA-UHFFFAOYSA-N
• 839676-58-3
• SCHEMBL3883372
• EN300-1913805

• Inchi： 1S/C10H10BrFO/c1-7(13)2-3-8-4-5-9(11)6-10(8)12/h4-6H,2-3H2,1H3
• InChI Key： KDXGNSCZQVYSDA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CCC(C)=O

Computed Properties

• Exact Mass: 243.98991g/mol
• Monoisotopic Mass: 243.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų